Cas no 2172461-34-4 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2,2-difluoropropanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2,2-difluoropropanoic acid
• CAS No: 2172461-34-4
• MF: C₂₅H₁₉F₃N₂O₅
• MW: 484.423977136612
• CID: 5842162
• PubChem ID: 165537065
• Update Time: 2025-05-24

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2,2-difluoropropanoic acid
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-2,2-difluoropropanoic acid
• 2172461-34-4
• EN300-1512376

• Inchi： 1S/C25H19F3N2O5/c26-21-11-14(9-10-19(21)22(31)29-13-25(27,28)23(32)33)30-24(34)35-12-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20H,12-13H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： UKYYFDGDLWKDHF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NCC(C(=O)O)(F)F)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 484.12460620g/mol
• Monoisotopic Mass: 484.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2,2-difluoropropanoic acid

Comprehensive Analysis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2,2-difluoropropanoic acid (CAS No. 2172461-34-4)

The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2,2-difluoropropanoic acid (CAS No. 2172461-34-4) is a highly specialized fluorinated organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and difluoropropanoic acid moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2,2-difluoropropanoic acid contributes to its ability to modulate biological activity, a feature highly sought after in drug discovery. This aligns with current trends in precision medicine, where researchers focus on designing molecules with specific interactions to minimize side effects. The compound’s Fmoc-protected amino group further enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely used in bioconjugation and proteomics.

The synthesis of CAS No. 2172461-34-4 involves multi-step organic reactions, including amide coupling and fluorination processes. Its structural complexity requires stringent quality control, as even minor impurities can affect its performance in peptide elongation or biomarker labeling. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and confirming the integrity of the Fmoc group. These aspects are frequently discussed in forums and publications related to organic chemistry and pharmaceutical development, reflecting the compound’s relevance in cutting-edge research.

From an industrial perspective, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2,2-difluoropropanoic acid is often categorized as a high-value fine chemical. Its applications extend to cancer research, where fluorinated analogs are explored for their ability to inhibit key enzymes like kinases or proteases. Additionally, the rise of AI-driven drug design has amplified interest in such compounds, as computational models predict their binding affinities more accurately. This synergy between synthetic chemistry and machine learning is a hot topic in scientific communities, further elevating the profile of this molecule.

Environmental and safety considerations are also paramount when handling CAS No. 2172461-34-4. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are essential to maintain its stability. Researchers often search for guidelines on handling sensitive reagents, underscoring the need for clear documentation and best practices. The compound’s compatibility with green chemistry principles, such as reducing solvent waste, is another area of growing interest, aligning with global sustainability goals.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2,2-difluoropropanoic acid represents a convergence of advanced organic synthesis and biomedical innovation. Its versatility in peptide engineering and potential therapeutic applications make it a focal point for academic and industrial research. As the scientific community continues to explore fluorine chemistry and drug optimization, this compound is poised to play a pivotal role in shaping future breakthroughs.